Cas no 741261-06-3 (2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-5-(3-methyl-2-butenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-5-(3-methyl-2-butenyl)-
• CAS No: 741261-06-3
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 541538
• PubChem ID: 12144100
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-5-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-hydroxy-7-methoxy-5-(3-methyl-2-butenyl)-
• 6-hydroxy-7-methoxy-5-(3-methylbut-2-enyl)chromen-2-one
• 741261-06-3
• DTXSID40478507

• Inchi： 1S/C15H16O4/c1-9(2)4-5-11-10-6-7-14(16)19-12(10)8-13(18-3)15(11)17/h4,6-8,17H,5H2,1-3H3
• InChI Key： DAARURPOCNTVJM-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C1C=C(C(=C2C/C=C(\C)/C)O)OC)=O

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins